![molecular formula C24H26N2O4S B300063 Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate](/img/structure/B300063.png)
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate, also known as Methyl ETB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB is not fully understood, but studies have shown that it inhibits the activity of certain enzymes involved in cancer cell proliferation and survival. Additionally, this compound ETB has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
This compound ETB has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound ETB can inhibit the activity of certain enzymes involved in cancer cell proliferation and survival, induce apoptosis in cancer cells, and induce the production of reactive oxygen species (ROS) in cancer cells. Additionally, this compound ETB has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB in lab experiments is its potent anti-cancer properties, which make it a promising candidate for the development of new cancer therapies. Additionally, this compound ETB has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. However, one of the limitations of using this compound ETB in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are numerous future directions for the study of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB. One potential direction is the development of new cancer therapies based on this compound ETB. Additionally, further studies are needed to fully understand the mechanism of action of this compound ETB and its potential applications in the treatment of inflammatory diseases. Other potential future directions include the development of new synthesis methods for this compound ETB and the study of its potential toxicity and side effects.
Conclusion:
This compound 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate, or this compound ETB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Studies have shown that this compound ETB has potent anti-cancer properties, anti-inflammatory and anti-oxidant properties, making it a promising candidate for the development of new cancer therapies and the treatment of inflammatory diseases. While there are some limitations to using this compound ETB in lab experiments, there are numerous future directions for the study of this compound, including the development of new cancer therapies, the study of its mechanism of action, and the development of new synthesis methods.
Synthesis Methods
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB is synthesized through a multi-step process that involves the reaction of 4-ethoxybenzaldehyde with ethyl acetoacetate to form 4-ethoxy-3-(ethoxycarbonyl)but-2-enal. This intermediate is then reacted with thiourea to form 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoic acid, which is then esterified with methanol to form this compound ETB.
Scientific Research Applications
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](propionyl)amino]benzoate ETB has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising applications of this compound ETB is in the field of cancer research. Studies have shown that this compound ETB has potent anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound ETB has been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
Properties
Molecular Formula |
C24H26N2O4S |
---|---|
Molecular Weight |
438.5 g/mol |
IUPAC Name |
methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-propanoylamino]benzoate |
InChI |
InChI=1S/C24H26N2O4S/c1-5-20-22(16-10-14-19(15-11-16)30-7-3)25-24(31-20)26(21(27)6-2)18-12-8-17(9-13-18)23(28)29-4/h8-15H,5-7H2,1-4H3 |
InChI Key |
GPOLGWNNLBFHLZ-UHFFFAOYSA-N |
SMILES |
CCC1=C(N=C(S1)N(C2=CC=C(C=C2)C(=O)OC)C(=O)CC)C3=CC=C(C=C3)OCC |
Canonical SMILES |
CCC1=C(N=C(S1)N(C2=CC=C(C=C2)C(=O)OC)C(=O)CC)C3=CC=C(C=C3)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.